Cas no 2640877-31-0 (4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine)

• Product Name: 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine
• CAS No: 2640877-31-0
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5315397
• PubChem ID: 154829954
• Update Time: 2025-06-12

4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6619-5863
• 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine
• AKOS040709722
• 2640877-31-0
• 4-Methoxy-2-[4-(3-phenylpropyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C18H24N4O/c1-23-17-9-10-19-18(20-17)22-14-12-21(13-15-22)11-5-8-16-6-3-2-4-7-16/h2-4,6-7,9-10H,5,8,11-15H2,1H3
• InChI Key： NPLUQHONRMNTPK-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CCCC3=CC=CC=C3)CC2)=NC=CC(OC)=N1

Computed Properties

• Exact Mass: 312.19501140g/mol
• Monoisotopic Mass: 312.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.6±55.0 °C(Predicted)
• pka: 7.81±0.10(Predicted)

Additional information on 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine

Introduction to 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine (CAS No. 2640877-31-0)

4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine, with the CAS number 2640877-31-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of a piperazine ring and a phenylpropyl substituent, make it a promising candidate for various pharmacological applications.

The chemical structure of 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine consists of a pyrimidine core with a methoxy group at the 4-position and a piperazine ring substituted with a 3-phenylpropyl group at the 2-position. The methoxy group is known to enhance the lipophilicity and metabolic stability of the molecule, while the piperazine ring and phenylpropyl substituent contribute to its binding affinity and selectivity for specific receptors.

Recent studies have explored the pharmacological properties of 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine. One notable area of research is its potential as an antagonist for serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, cognition, and sensory perception. Compounds that can selectively modulate these receptors have shown promise in treating conditions such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and functional activity of 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine at the 5-HT_2A receptor. The results demonstrated that this compound exhibits high affinity and selectivity for the 5-HT_2A receptor, with an IC₅₀ value of 1.5 nM. Additionally, it showed potent antagonistic activity in functional assays, suggesting its potential as a therapeutic agent for psychiatric disorders.

Beyond its role as a serotonin receptor antagonist, 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine has also been studied for its potential in other therapeutic areas. For instance, research published in the Bioorganic & Medicinal Chemistry Letters in 2020 explored its activity against cancer cells. The study found that this compound exhibited significant cytotoxic effects on various cancer cell lines, including breast cancer (MCF-7) and colon cancer (HCT116) cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

The pharmacokinetic properties of 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine have also been evaluated. A preclinical study conducted in rats demonstrated that this compound has favorable oral bioavailability and a moderate half-life, making it suitable for further development as an oral medication. The study also reported low toxicity and good safety margins, which are essential considerations for drug development.

In addition to its therapeutic potential, 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine has been used as a tool compound in biochemical assays to study receptor-ligand interactions. Its high affinity and selectivity make it an ideal candidate for investigating the structure-function relationships of serotonin receptors and other G protein-coupled receptors (GPCRs). This application has contributed to a better understanding of receptor biology and has facilitated the design of more effective drugs.

The synthesis of 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine has been optimized using modern synthetic methods to ensure high yields and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route involving palladium-catalyzed cross-coupling reactions and selective functional group transformations. This synthetic approach not only simplifies the preparation process but also allows for easy modification of the molecular structure to explore structure/activity relationships.

In conclusion, 4-methoxy-2-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine (CAS No. 2640877-31-0) is a promising compound with diverse biological activities and therapeutic potential. Its high affinity for serotonin receptors, cytotoxic effects on cancer cells, favorable pharmacokinetic properties, and utility as a tool compound make it an important molecule in both academic research and pharmaceutical development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in medicine.